Cas no 4295-66-3 (9H-THIOXANTHEN-9-OL, 9-[3-(DIMETHYLAMINO)PROPYL]-)

9H-THIOXANTHEN-9-OL, 9-[3-(DIMETHYLAMINO)PROPYL]- structure
4295-66-3 structure
Product name:9H-THIOXANTHEN-9-OL, 9-[3-(DIMETHYLAMINO)PROPYL]-
CAS No:4295-66-3
MF:C18H21NOS
MW:299.430443525314
CID:3337485
PubChem ID:85821824

9H-THIOXANTHEN-9-OL, 9-[3-(DIMETHYLAMINO)PROPYL]- Chemical and Physical Properties

Names and Identifiers

    • 9H-THIOXANTHEN-9-OL, 9-[3-(DIMETHYLAMINO)PROPYL]-
    • 4295-66-3
    • DTXSID901245256
    • 9-[3-(Dimethylamino)propyl]-9H-thioxanthen-9-ol
    • Inchi: InChI=1S/C18H21NOS/c1-19(2)13-7-12-18(20)14-8-3-5-10-16(14)21-17-11-6-4-9-15(17)18/h3-6,8-11,20H,7,12-13H2,1-2H3
    • InChI Key: AUROIMZGHWKEOA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 299.13438547Da
  • Monoisotopic Mass: 299.13438547Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 48.8Ų

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